REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][C:5]([CH:8]=[CH:9][CH2:10]O)=[CH:4][CH:3]=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Cl:31]N1C(=O)CCC1=O.O>C(Cl)Cl>[Cl:31][CH2:10][CH:9]=[CH:8][C:5]1[CH:6]=[CH:7][C:2]([CH3:1])=[CH:3][CH:4]=1
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Name
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=C1)C=CCO
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Name
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Quantity
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60 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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4.86 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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2.84 g
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Type
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reactant
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Smiles
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ClN1C(CCC1=O)=O
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Name
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Quantity
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4.86 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
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Name
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Quantity
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2.84 g
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Type
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reactant
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Smiles
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ClN1C(CCC1=O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Type
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CUSTOM
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Details
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the mixture was stirred under ice-
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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TEMPERATURE
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Details
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cooling for 1 hr
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Duration
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1 h
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Type
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STIRRING
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Details
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the mixture was stirred for 1 hr
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Duration
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1 h
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Type
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EXTRACTION
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Details
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the mixture was extracted with methylene chloride
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Type
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WASH
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Details
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washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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ADDITION
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Details
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Diethyl ether (100 ml) was added
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Type
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FILTRATION
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Details
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the precipitated triphenylphosphine oxide was filtered off
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Type
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CONCENTRATION
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Details
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The concentrate of the filtrate
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Type
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CUSTOM
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Details
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was purified by silica gel column chromatography (hexane:ethyl acetate)
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Name
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Type
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product
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Smiles
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ClCC=CC1=CC=C(C=C1)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.2 g | |
YIELD: CALCULATEDPERCENTYIELD | 42.7% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |